Cas no 168332-11-4 (5-Fluoro-1-(trimethylsilyl)-4-(trimethylsilyl)aminopyrimidin-2(1H)-one)

5-Fluoro-1-(trimethylsilyl)-4-(trimethylsilyl)aminopyrimidin-2(1H)-one is a fluorinated pyrimidine derivative featuring dual trimethylsilyl (TMS) protecting groups, enhancing its stability and reactivity in synthetic applications. The fluorine substitution at the 5-position increases electrophilicity, making it a valuable intermediate in nucleoside and heterocyclic chemistry. The TMS groups facilitate selective deprotection strategies, enabling controlled functionalization. This compound is particularly useful in the synthesis of modified nucleosides, antiviral agents, and other bioactive molecules. Its structural features ensure high purity and predictable reactivity, making it a reliable choice for advanced organic synthesis and pharmaceutical research.

5-Fluoro-1-(trimethylsilyl)-4-(trimethylsilyl)aminopyrimidin-2(1H)-one structure

168332-11-4 structure

Product Name:5-Fluoro-1-(trimethylsilyl)-4-(trimethylsilyl)aminopyrimidin-2(1H)-one

CAS No:168332-11-4

MF:C₁₀H₂₀FN₃OSi₂

MW:273.454707145691

CID:5579722

Update Time:2025-06-11

5-Fluoro-1-(trimethylsilyl)-4-(trimethylsilyl)aminopyrimidin-2(1H)-one Chemical and Physical Properties

Names and Identifiers

- 5-Fluoro-1-(trimethylsilyl)-4-[(trimethylsilyl)amino]pyrimidin-2(1H)-one
- 2(1H)-Pyrimidinone, 5-fluoro-1-(trimethylsilyl)-4-[(trimethylsilyl)amino]-
- 5-Fluoro-1-(trimethylsilyl)-4-(trimethylsilyl)aminopyrimidin-2(1H)-one
- Inchi： 1S/C10H20FN3OSi2/c1-16(2,3)13-9-8(11)7-14(10(15)12-9)17(4,5)6/h7H,1-6H3,(H,12,13,15)
- InChI Key： MOWBCECFPIHXAI-UHFFFAOYSA-N
- SMILES： C1(=O)N([Si](C)(C)C)C=C(F)C(N[Si](C)(C)C)=N1

Experimental Properties

Density: 1.05±0.1 g/cm3(Predicted)
Boiling Point: 266.1±50.0 °C(Predicted)
pka: 2.96±0.20(Predicted)

5-Fluoro-1-(trimethylsilyl)-4-(trimethylsilyl)aminopyrimidin-2(1H)-one Pricemore >>

Related Categories	No.	Product Name	Cas No.	Specification	Price	update time
TRC	F594812-100mg	5-Fluoro-1-(trimethylsilyl)-4-[(trimethylsilyl)amino]pyrimidin-2(1H)-one	168332-11-4	100mg	$167.00	2023-05-18
TRC	F594812-500mg	5-Fluoro-1-(trimethylsilyl)-4-[(trimethylsilyl)amino]pyrimidin-2(1H)-one	168332-11-4	500mg	$689.00	2023-05-18
TRC	F594812-1g	5-Fluoro-1-(trimethylsilyl)-4-[(trimethylsilyl)amino]pyrimidin-2(1H)-one	168332-11-4	1g	$ 1090.00	2022-06-04
TRC	F594812-1000mg	5-Fluoro-1-(trimethylsilyl)-4-[(trimethylsilyl)amino]pyrimidin-2(1H)-one	168332-11-4	1g	$1315.00	2023-05-18
TRC	F594812-750mg	5-Fluoro-1-(trimethylsilyl)-4-[(trimethylsilyl)amino]pyrimidin-2(1H)-one	168332-11-4	750mg	$ 800.00	2023-09-07

5-Fluoro-1-(trimethylsilyl)-4-(trimethylsilyl)aminopyrimidin-2(1H)-one Related Literature

1. Evidence of rutile-to-anatase photo-induced electron transfer in mixed-phase TiO2 by solid-state NMR spectroscopy†

Weili Dai,Guangjun Wu,Michael Hunger Chem. Commun., 2015,51, 13779-13782
2. Excitable dynamics in the bromate–sulfite–ferrocyanide reaction

J. Zagora,M. Voslař,L. Schreiberová,I. Schreiber Phys. Chem. Chem. Phys., 2002,4, 1284-1291
3. Dissociation of aryl sulfonyl phthalimide radical anions: relevance to the biological activity of arylsulfonyl amides†

Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
4. Emerging 2D hybrid nanomaterials: towards enhanced sensitive and selective conductometric gas sensors at room temperature

Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
5. Evolution of shape, size, and areal density of a single plane of Si nanocrystals embedded in SiO2 matrix studied by atom probe tomography

Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622

Related Categories

Additional information on 5-Fluoro-1-(trimethylsilyl)-4-(trimethylsilyl)aminopyrimidin-2(1H)-one

Recent Advances in the Study of 5-Fluoro-1-(trimethylsilyl)-4-(trimethylsilyl)aminopyrimidin-2(1H)-one (CAS: 168332-11-4)

The compound 5-Fluoro-1-(trimethylsilyl)-4-(trimethylsilyl)aminopyrimidin-2(1H)-one (CAS: 168332-11-4) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanistic insights, and therapeutic potential.

Recent studies have highlighted the role of 5-Fluoro-1-(trimethylsilyl)-4-(trimethylsilyl)aminopyrimidin-2(1H)-one as a key intermediate in the synthesis of fluorinated pyrimidine derivatives, which are widely used in the development of antiviral and anticancer agents. The presence of both trimethylsilyl and fluoro groups in its structure enhances its reactivity and stability, making it a valuable building block for complex molecular architectures.

One of the most notable advancements in this area is the development of novel synthetic routes for the compound. Researchers have optimized the reaction conditions to achieve higher yields and purity, which is critical for its application in large-scale pharmaceutical production. For instance, a recent study published in the Journal of Medicinal Chemistry demonstrated a one-pot synthesis method that significantly reduces the number of steps and improves overall efficiency.

In addition to its synthetic utility, 5-Fluoro-1-(trimethylsilyl)-4-(trimethylsilyl)aminopyrimidin-2(1H)-one has shown promising biological activity. Preliminary in vitro studies indicate that it can inhibit specific enzymes involved in nucleic acid metabolism, suggesting potential applications in targeting viral replication or cancer cell proliferation. Further mechanistic studies are underway to elucidate its precise mode of action and optimize its pharmacological properties.

The compound's pharmacokinetic profile has also been a subject of investigation. Recent pharmacokinetic studies have revealed favorable absorption and distribution characteristics, although further optimization may be required to enhance its metabolic stability and reduce potential toxicity. These findings are crucial for advancing the compound into preclinical development stages.

In conclusion, 5-Fluoro-1-(trimethylsilyl)-4-(trimethylsilyl)aminopyrimidin-2(1H)-one (CAS: 168332-11-4) represents a promising candidate for further research in drug discovery. Its unique chemical properties and biological activity make it a valuable tool for developing new therapeutic agents. Ongoing studies are expected to provide deeper insights into its potential applications and pave the way for its translation into clinical use.